Cas no 1207448-25-6 (7-Fluoro-1-iodoisoquinoline)

7-Fluoro-1-iodoisoquinoline is a halogenated isoquinoline derivative characterized by the presence of both fluorine and iodine substituents on its aromatic structure. This compound serves as a versatile intermediate in organic synthesis, particularly in cross-coupling reactions such as Suzuki-Miyaura and Sonogashira couplings, due to the reactivity of the iodine moiety. The fluorine substituent enhances its stability and influences electronic properties, making it valuable in pharmaceutical and agrochemical research. Its well-defined structure and high purity enable precise functionalization, facilitating the development of complex heterocyclic frameworks. Suitable for use under controlled conditions, it is commonly employed in medicinal chemistry and material science applications.

7-Fluoro-1-iodoisoquinoline structure

Product Name:7-Fluoro-1-iodoisoquinoline

CAS No:1207448-25-6

MF:C₉H₅FIN

MW:273.045577764511

CID:1211502

PubChem ID:74891417

Update Time:2025-06-14

7-Fluoro-1-iodoisoquinoline Chemical and Physical Properties

Names and Identifiers

- 7-fluoro-1-iodo-isoquinoline
- 7-Fluoro-1-iodoisoquinoline
- 7-Fluoro-1-iodo-2-azanaphthalene
- CS-0318722
- 1207448-25-6
- D79833
- MFCD15832813
- SCHEMBL17844959
- Inchi： 1S/C9H5FIN/c10-7-2-1-6-3-4-12-9(11)8(6)5-7/h1-5H
- InChI Key： MTAXQKPJFCSUDO-UHFFFAOYSA-N
- SMILES： IC1C2C=C(C=CC=2C=CN=1)F

Computed Properties

Exact Mass: 272.94507g/mol
Monoisotopic Mass: 272.94507g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 165
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 12.9Å²

7-Fluoro-1-iodoisoquinoline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	F402040-10mg	7-Fluoro-1-iodoisoquinoline	1207448-25-6		10mg	$ 50.00	2022-06-05
TRC	F402040-50mg	7-Fluoro-1-iodoisoquinoline	1207448-25-6		50mg	$ 185.00	2022-06-05
TRC	F402040-100mg	7-Fluoro-1-iodoisoquinoline	1207448-25-6		100mg	$ 275.00	2022-06-05
SHANG HAI XIAN DING Biotechnology Co., Ltd.	G14821-1g	7-Fluoro-1-iodoisoquinoline	1207448-25-6		1g	9354.0CNY	2021-07-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.	G14821-250mg	7-Fluoro-1-iodoisoquinoline	1207448-25-6		250mg	3118.0CNY	2021-07-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.	G14821-1g	7-Fluoro-1-iodoisoquinoline	1207448-25-6		1g	9354CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	G14821-250mg	7-Fluoro-1-iodoisoquinoline	1207448-25-6		250mg	3118CNY	2021-05-08
Chemenu	CM111896-1g	7-fluoro-1-iodoisoquinoline	1207448-25-6	95%	1g	$792	2023-11-22
Frontier Specialty Chemicals	G14821-250 mg	7-Fluoro-1-iodoisoquinoline	1207448-25-6		250mg	$ 126.00	2022-11-04
Frontier Specialty Chemicals	G14821-1 g	7-Fluoro-1-iodoisoquinoline	1207448-25-6		1g	$ 378.00	2022-11-04

7-Fluoro-1-iodoisoquinoline Related Literature

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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
2. An automated computational approach to kinetic model discrimination and parameter estimation†

Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
3. Aggregation behaviour of biocompatible choline carboxylate ionic liquids and their interactions with biomolecules through experimental and theoretical investigations†

Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
4. Aluminium complexes with thio-phosphorus ligands: syntheses and characterisations of [Al2(CyPS3)2(CyPHS2)2] and [Al(S2PPh2)3]†

Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
5. An investigation on the interaction modes of a single-strand DNA aptamer and RBP4 protein: a molecular dynamic simulations approach†

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Related Categories

Additional information on 7-Fluoro-1-iodoisoquinoline

Recent Advances in the Application of 7-Fluoro-1-iodoisoquinoline (CAS: 1207448-25-6) in Chemical Biology and Pharmaceutical Research

The compound 7-Fluoro-1-iodoisoquinoline (CAS: 1207448-25-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and medicinal chemistry. This heterocyclic scaffold serves as a key intermediate in the synthesis of various bioactive molecules, particularly those targeting kinase inhibition and other therapeutic pathways. Recent studies have highlighted its potential in the development of novel anticancer agents, neurodegenerative disease therapeutics, and anti-inflammatory compounds.

One of the most notable advancements involves the use of 7-Fluoro-1-iodoisoquinoline as a building block for the synthesis of small-molecule inhibitors targeting specific kinases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the development of selective inhibitors for the JAK-STAT signaling pathway, which plays a critical role in inflammatory and autoimmune diseases. The study reported that derivatives of 7-Fluoro-1-iodoisoquinoline exhibited potent inhibitory activity with improved pharmacokinetic properties compared to existing therapeutics.

In addition to its role in kinase inhibition, recent research has explored the application of 7-Fluoro-1-iodoisoquinoline in positron emission tomography (PET) imaging. A study conducted by a team at MIT utilized this compound as a precursor for the synthesis of fluorine-18 labeled tracers, enabling non-invasive imaging of tumor-associated biomarkers. The findings, published in ACS Chemical Biology, underscore the compound's potential in advancing diagnostic tools for early cancer detection.

Another groundbreaking application of 7-Fluoro-1-iodoisoquinoline lies in its use as a ligand in transition-metal-catalyzed cross-coupling reactions. A 2024 Nature Communications article detailed its effectiveness in Suzuki-Miyaura and Buchwald-Hartwig couplings, facilitating the rapid assembly of complex pharmaceutical scaffolds. This methodology has been adopted by several pharmaceutical companies to streamline the synthesis of drug candidates in preclinical development.

Despite these promising developments, challenges remain in optimizing the bioavailability and selectivity of 7-Fluoro-1-iodoisoquinoline-derived compounds. Recent computational studies have employed molecular docking and quantitative structure-activity relationship (QSAR) models to predict and enhance the binding affinity of these molecules to their biological targets. These efforts, combined with advances in synthetic methodology, are expected to further expand the therapeutic potential of this versatile scaffold.

In conclusion, 7-Fluoro-1-iodoisoquinoline (CAS: 1207448-25-6) continues to emerge as a valuable tool in chemical biology and drug discovery. Its applications span from kinase inhibition to diagnostic imaging, reflecting its broad utility in addressing unmet medical needs. Future research directions may focus on exploring its potential in combination therapies and personalized medicine, leveraging its unique chemical properties for targeted therapeutic interventions.